2-({1-[4-(2-Chloro-1,1,2-trifluoroethoxy)phenyl]-2,5-dioxopyrrolidin-3-yl}sulfanyl)pyridine-3-carboxylic acid

Specification

• Molecular Formula: C18H12ClF3N2O5S
• Molecular Weight: 460.8 g/mol
• IUPAC Name: 2-[1-[4-(2-chloro-1,1,2-trifluoroethoxy)phenyl]-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C18H12ClF3N2O5S/c19-17(20)18(21,22)29-10-5-3-9(4-6-10)24-13(25)8-12(15(24)26)30-14-11(16(27)28)2-1-7-23-14/h1-7,12,17H,8H2,(H,27,28)
• Standard InChI Key: BQGAFVMTLYKNCQ-UHFFFAOYSA-N
• SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)OC(C(F)Cl)(F)F)SC3=C(C=CC=N3)C(=O)O
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)OC(C(F)Cl)(F)F)SC3=C(C=CC=N3)C(=O)O

Introduction

Structural Components

• 2-Chloro-1,1,2-trifluoroethoxy Group: This group is known for its presence in compounds like 1-[4-(2-Chloro-1,1,2-trifluoroethoxy)phenyl]ethanone, which has a molecular formula of C10H8ClF3O2 and a molecular weight of 252.62 g/mol.

• 2,5-Dioxopyrrolidin-3-yl Group: This part of the molecule is characteristic of pyrrolidinone derivatives, which are often used in pharmaceuticals due to their biological activity.

• Pyridine-3-carboxylic Acid Moiety: This component is a derivative of pyridine, a heterocyclic aromatic organic compound. Pyridine derivatives are widely used in medicinal chemistry.

Synthesis and Characterization

The synthesis of such a compound would likely involve multiple steps, including the formation of the pyrrolidinone ring, the introduction of the sulfanyl group, and the attachment of the pyridine-3-carboxylic acid moiety. Characterization would involve techniques like NMR, LC-MS, and IR spectroscopy to confirm its structure.

Data Table: Components of the Compound

Component	Molecular Formula	Molecular Weight (g/mol)
2-Chloro-1,1,2-trifluoroethoxy Group	C2ClF3O	123.47
2,5-Dioxopyrrolidin-3-yl Group	C4H3NO2	97.07
Pyridine-3-carboxylic Acid Moiety	C6H5NO2	123.11

Note: The molecular weights and formulas for the components are approximate and based on general chemical knowledge.

Future Research Directions

• Synthesis Optimization: Developing efficient synthetic routes for the compound.

• Biological Activity Assessment: Evaluating its potential as a pharmaceutical agent through in vitro and in vivo studies.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound to enhance its biological activity or reduce potential side effects.